5-(4-fluorobenzyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-1H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H9FN2O2/c12-8-3-1-7(2-4-8)5-9-6-10(11(15)16)14-13-9/h1-4,6H,5H2,(H,13,14)(H,15,16)
• InChI Key: BEWDZECYRLIWRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC(=NN2)C(=O)O)F

Description

5-(4-Fluorobenzyl)-1H-pyrazole-3-carboxylic acid is a pyrazole-based small molecule characterized by a fluorobenzyl substituent at the 5-position and a carboxylic acid group at the 3-position of the pyrazole ring. This compound has garnered attention for its role as a potent P2Y14 receptor (P2Y14R) antagonist, demonstrating high selectivity (IC50 = 1.93 nM) and anti-inflammatory activity in preclinical models . Its optimized pharmacokinetic (PK) profile, including improved solubility and low cytotoxicity, positions it as a promising therapeutic candidate for inflammatory diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrazole Derivatives

Below is a detailed comparison with key analogues:

Table 1: Key Pyrazole-3-Carboxylic Acid Derivatives and Their Properties

Compound Name	Substituents (Position 5)	Target/Biological Activity	Potency (IC50/EC50)	Key Properties	References
5-(4-Fluorobenzyl)-1H-pyrazole-3-carboxylic acid	4-Fluorobenzyl	P2Y14R antagonist (anti-inflammatory)	1.93 nM	High solubility, favorable PK, low cytotoxicity
5-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid	4-Nitrophenyl	HIV integrase inhibition	EC50 = 3.7 µM	Moderate antiviral activity
5-(2-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	2-Methoxyphenyl	Not explicitly stated	N/A	Synthesized via methyl ester hydrolysis
5-(4-Chlorophenyl)-1H-pyrazole-3-carboxylic acid	4-Chlorophenyl	N/A	N/A	Hazardous (harmful by inhalation/skin)
5-(p-Tolyl)-1H-pyrazole-3-carboxylic acid	p-Tolyl	Anticancer (ALK5 inhibition)	N/A	Tested in antiproliferative assays

Key Findings:

• Electron-Withdrawing Groups (EWGs) : The 4-fluorobenzyl group (moderate EWG) in the target compound enhances P2Y14R binding affinity and selectivity compared to stronger EWGs like nitro (e.g., 4-nitrophenyl), which prioritize antiviral activity over receptor antagonism .
• Lipophilicity and Solubility : The fluorobenzyl substituent improves aqueous solubility relative to chlorophenyl or nitrophenyl derivatives, likely due to reduced hydrophobicity and optimized hydrogen-bonding capacity .
• Therapeutic Versatility : Substituents dictate target specificity. For example, methoxy or tolyl groups shift activity toward anticancer pathways, while nitro groups favor antiviral applications .

Q & A

Q. How can the molecular structure of 5-(4-fluorobenzyl)-1H-pyrazole-3-carboxylic acid be confirmed experimentally?

• Methodological Answer : The structure can be validated using a combination of spectroscopic techniques:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR analyses identify proton and carbon environments, particularly the fluorobenzyl substituent and pyrazole ring protons .
• X-ray Crystallography : Single-crystal X-ray diffraction provides precise bond lengths, angles, and spatial arrangement (e.g., as demonstrated for structurally similar pyrazole derivatives in ).
• Mass Spectrometry : High-resolution MS confirms the molecular formula (e.g., C$_{11}$H$_9$FN$_2$O$_2$) and molecular ion peak .

Q. What are the common synthetic routes for 5-(4-fluorobenzyl)-1H-pyrazole-3-carboxylic acid?

• Methodological Answer : Synthesis typically involves multi-step reactions:

Pyrazole Ring Formation : Cyclocondensation of hydrazines with β-keto esters or diketones under acidic/basic conditions.

Fluorobenzyl Substitution : Alkylation or nucleophilic substitution to introduce the 4-fluorobenzyl group (e.g., using 4-fluorobenzyl chloride) .

Carboxylic Acid Functionalization : Hydrolysis of ester intermediates (e.g., ethyl esters) using NaOH/HCl .

• Key Considerations : Optimize reaction conditions (temperature, solvent) to minimize by-products. Monitor via TLC/HPLC .

Q. How should researchers design initial biological activity screens for this compound?

• Methodological Answer : Prioritize assays based on structural analogs:

• Enzyme Inhibition : Test against kinases or cyclooxygenases, leveraging the pyrazole core’s ATP-binding affinity .
• Antimicrobial Activity : Use agar diffusion assays against Gram-positive/negative bacteria .
• Cytotoxicity : Employ MTT assays on cancer cell lines (e.g., HeLa, MCF-7) .
• Reference Standards : Compare with known pyrazole derivatives (e.g., 1-(4-fluorophenyl) analogs) to establish baseline activity .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be systematically conducted for this compound?

• Methodological Answer : SAR strategies include:

• Substituent Variation : Synthesize analogs with modified fluorobenzyl groups (e.g., chloro, methyl substituents) and evaluate bioactivity shifts .
• Computational Modeling : Use molecular docking (e.g., AutoDock) to predict binding modes with target proteins (e.g., kinases) .
• Data Table : Example SAR trends from similar compounds:

Substituent Position	Bioactivity Change	Target Affinity	Reference
4-Fluorobenzyl	High anti-inflammatory	COX-2
3-Trifluoromethyl	Enhanced kinase inhibition	CDK2

Q. What strategies improve synthetic yield and purity of 5-(4-fluorobenzyl)-1H-pyrazole-3-carboxylic acid?

• Methodological Answer :

• Catalyst Optimization : Use palladium catalysts for efficient cross-coupling in fluorobenzyl introduction .
• Purification Techniques : Employ recrystallization (ethanol/water) or column chromatography (silica gel, ethyl acetate/hexane) .
• Reaction Monitoring : Real-time FTIR or HPLC-MS to track intermediate formation and purity .

Q. How can crystallographic data resolve contradictions in reported bioactivity data?

• Methodological Answer :

• Polymorph Screening : Identify crystal forms (e.g., anhydrous vs. solvates) that alter solubility/bioavailability .
• Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., hydrogen bonds with fluorobenzyl groups) influencing activity .
• Case Study : Pyrazole derivatives with identical formulas but varying crystal packing showed ±20% differences in IC$_{50}$ values .

Q. What methodologies address conflicting reports on the compound’s metabolic stability?

• Methodological Answer :

• In Vitro Metabolism Assays : Use liver microsomes (human/rat) with LC-MS to identify metabolites and degradation pathways .
• Isotope Labeling : Incorporate $^{19}F$-NMR to track fluorobenzyl group stability under physiological conditions .
• Comparative Studies : Cross-reference data with structurally similar compounds (e.g., 5-(4-chlorophenyl) analogs) to isolate substituent-specific effects .